Cas no 1226445-17-5 (1-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-3-(prop-2-en-1-yl)urea)

• Product Name: 1-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-3-(prop-2-en-1-yl)urea
• CAS No: 1226445-17-5
• MF: C₁₃H₁₄N₄O₂S
• MW: 290.340860843658
• CID: 6021227
• PubChem ID: 49676210
• Update Time: 2025-07-14

1-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-3-(prop-2-en-1-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-3-(prop-2-en-1-yl)urea
• VU0520010-1
• F5773-0736
• AKOS024518028
• 1226445-17-5
• 1-[5-(3-methylsulfanylphenyl)-1,3,4-oxadiazol-2-yl]-3-prop-2-enylurea
• 1-allyl-3-(5-(3-(methylthio)phenyl)-1,3,4-oxadiazol-2-yl)urea
• 1-{5-[3-(methylsulfanyl)phenyl]-1,3,4-oxadiazol-2-yl}-3-(prop-2-en-1-yl)urea

• Inchi： 1S/C13H14N4O2S/c1-3-7-14-12(18)15-13-17-16-11(19-13)9-5-4-6-10(8-9)20-2/h3-6,8H,1,7H2,2H3,(H2,14,15,17,18)
• InChI Key： YQSZQBJMJMNBHQ-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(C2=NN=C(NC(NCC=C)=O)O2)=C1

Computed Properties

• Exact Mass: 290.08374688g/mol
• Monoisotopic Mass: 290.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-3-(prop-2-en-1-yl)urea

Introduction to 1-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-3-(prop-2-en-1-yl)urea (CAS No: 1226445-17-5)

1-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-3-(prop-2-en-1-yl)urea is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This organic molecule, characterized by a triazole ring fused with a phenyl ring and a urea moiety, exhibits promising biological activities that make it a valuable candidate for further research and development.

The compound’s molecular structure, which includes a methylsulfanyl group at the phenyl ring and an allyl group attached to the urea moiety, contributes to its diverse chemical reactivity. This structural arrangement allows for various interactions with biological targets, making it an intriguing subject for drug discovery efforts. The presence of the oxadiazole ring enhances the compound’s stability and bioavailability, which are critical factors in pharmaceutical applications.

Recent studies have highlighted the potential of this compound as an inhibitor of kinases, which are enzymes involved in numerous cellular processes, including cell growth and division. The urea moiety in 1-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-3-(prop-2-en-1-yl)urea is particularly noteworthy, as it has been shown to interact with the active sites of kinases, thereby modulating their activity. This interaction is crucial for developing therapeutic agents that can target diseases such as cancer and inflammatory disorders.

In addition to its kinase inhibitory properties, this compound has also been investigated for its antimicrobial activity. The combination of the triazole ring, phenyl ring, and urea moiety creates a molecular framework that can disrupt bacterial cell membranes and inhibit microbial growth. Preliminary experiments have demonstrated that 1-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-3-(prop-2-en-1-yl)urea exhibits efficacy against a range of bacteria, including those resistant to conventional antibiotics.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, has been instrumental in optimizing the synthetic pathway. These methods not only improve the efficiency of production but also enhance the overall quality of the final product.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions between 1-{5-3-(methylsulfanyl)phenyl-1,3,4-oxadiazol-2-yl}-3-(prop-2-en-1-yl)urea and its biological targets. These studies have provided valuable insights into the compound’s mechanism of action and have helped in designing analogs with enhanced potency and selectivity. The integration of experimental data with computational predictions has been crucial in guiding the development of novel therapeutic agents.

The pharmacokinetic properties of 1-{5-{*methylsulfanyl*}phenyl{*1,*,3,*,4*}-*oxadiazol*{*2*}-*yl*}-{*3*}-{*prop{*}{*–*}en{*–*}1{*–*}yl}urea have also been evaluated to assess its suitability for clinical applications. In vitro studies have shown that the compound exhibits good solubility and stability under physiological conditions, which are essential for its absorption and distribution within the body. Furthermore, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, suggesting its potential for safe use in humans.

The growing interest in this compound is reflected in the increasing number of patents and research publications dedicated to its synthesis and applications. Industry leaders are actively exploring ways to incorporate 1-{5-{*methylsulfanyl*}phenyl{*1,*,3,*,4*}-*oxadiazol*{*2*}-* *yl* }{-}{* *3* }}-{* *prop{* *–* }{* *en* }{* *–* }{* *1* }{* *–* }* } } } } } } } into their drug development pipelines. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate the translation of this promising compound from laboratory research to clinical trials.

Future directions in the study of 1-{5-{* *methylsulfanyl* }}{* *phenyl* }{-}{* *1,*,3,*,4* }{-} *oxadiazol* {* *2* }} {* *–* }}{-} {* *prop{* *–* }}{-} {* *en* }}{-} {* *–* }}{-} {* *1* }}{-} {* *–* }} } may include exploring its potential as a lead compound for treating neurological disorders. The ability of this molecule to interact with multiple biological targets suggests its versatility in addressing complex diseases. Additionally, investigating its role in modulating immune responses could open new avenues for therapeutic intervention in autoimmune diseases.

In conclusion, 1-{5-{* *methylsulfanyl* }}{* *phenyl* }}{-}{* *1,*,3,*,4 }}{-} { *oxadiazol* } { *2* } { *–* } { *–* } { *prop* *–* *en* *–* *1* *–* } is a structurally unique and biologically active compound with significant potential in pharmaceutical applications. Its multifaceted interactions with biological targets make it a valuable asset in drug discovery efforts aimed at treating various diseases. As research continues to uncover new therapeutic possibilities for this molecule, it is likely to play an increasingly important role in developing next-generation therapeutics.